3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-3-(3-nitrophenyl)propanoic acid

• IUPAC Name: 3-[(3-chloro-1-benzothiophene-2-carbonyl)amino]-3-(3-nitrophenyl)propanoic acid
• InChI: InChI=1S/C18H13ClN2O5S/c19-16-12-6-1-2-7-14(12)27-17(16)18(24)20-13(9-15(22)23)10-4-3-5-11(8-10)21(25)26/h1-8,13H,9H2,(H,20,24)(H,22,23)
• InChI Key: WBZZLPSIKRXNBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C(=O)NC(CC(=O)O)C3=CC(=CC=C3)[N+](=O)[O-])Cl
• Molecular Formula: C18H13ClN2O5S
• Molecular Weight: 404.8 g/mol

Description

3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-3-(3-nitrophenyl)propanoic acid, also known as CBTPA, is a chemical compound that has been widely studied in the field of medicinal chemistry. This molecule has shown promising results in various scientific research applications, including cancer treatment and drug development. In

Mechanism of Action

The mechanism of action of 3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-3-(3-nitrophenyl)propanoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression and cell differentiation. It has also been shown to inhibit the activity of kinases, which are enzymes that regulate cell signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the induction of apoptosis (programmed cell death), and the inhibition of angiogenesis (the formation of new blood vessels). This compound has also been shown to have anti-inflammatory properties, which may be useful in the treatment of certain inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-3-(3-nitrophenyl)propanoic acid in lab experiments is its high potency and specificity for certain enzymes and signaling pathways. This makes it a useful tool for studying the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using this compound is its potential toxicity and side effects, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-3-(3-nitrophenyl)propanoic acid. One area of research is the development of new cancer therapies that target the enzymes and signaling pathways that are inhibited by this compound. Another area of research is the study of this compound in combination with other cancer drugs, to determine whether it has synergistic effects that could enhance its therapeutic potential. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential applications in other areas of medicine, such as inflammatory diseases and neurological disorders.
Conclusion
In conclusion, this compound is a promising compound that has shown potential for use in cancer treatment and drug development. Its high potency and specificity for certain enzymes and signaling pathways make it a useful tool for studying the mechanisms of cancer cell growth and proliferation. However, further research is needed to fully understand its mechanism of action and potential applications in other areas of medicine.

Scientific Research Applications

3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-3-(3-nitrophenyl)propanoic acid has been studied extensively for its potential use in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies. This compound has also been studied for its ability to inhibit the activity of certain enzymes that are involved in the progression of cancer, such as histone deacetylases and kinases.